Cas no 869948-83-4 (2-(4-Methyl-2-nitrophenoxy)butanoic acid)

• Product name: 2-(4-Methyl-2-nitrophenoxy)butanoic acid
• CAS No: 869948-83-4
• MF: C₁₁H₁₃NO₅
• MW: 239.2246
• CID: 3030861
• PubChem ID: 19619672

2-(4-Methyl-2-nitrophenoxy)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-甲基-2-硝基苯氧基)丁酸
• 2-(4-methyl-2-nitrophenoxy)butanoic acid
• BBL037520
• STK502370
• 2-(4-methyl-2-nitrophenoxy)butanoicacid
• BB 0256954
• AKOS000308667
• MFCD03422238
• CS-0322201
• H21152
• VS-14230
• 869948-83-4
• ALBB-000855
• 2-(4-Methyl-2-nitrophenoxy)butanoic acid

• Inchi： 1S/C11H13NO5/c1-3-9(11(13)14)17-10-5-4-7(2)6-8(10)12(15)16/h4-6,9H,3H2,1-2H3,(H,13,14)
• InChI Key： MWKMORRXGBNTIF-UHFFFAOYSA-N
• SMILES： O(C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[N+](=O)[O-])C([H])(C(=O)O[H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 239.07937252Da
• Monoisotopic Mass: 239.07937252Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 92.4

2-(4-Methyl-2-nitrophenoxy)butanoic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT